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Introduction
Carrageenan-induced inflammation is a classical and highly reproducible in vivo model used to

evaluate the efficacy of anti-inflammatory drugs. Subcutaneous injection of carrageenan, a

sulfated polysaccharide extracted from red seaweed, elicits a biphasic acute inflammatory

response characterized by edema, hyperalgesia, and erythema.[1] This model is invaluable for

screening potential anti-inflammatory compounds and for studying the mechanisms of

inflammation. The first phase of inflammation, occurring within the first hour, involves the

release of histamine, serotonin, and bradykinin. The second, later phase is characterized by

the infiltration of neutrophils and the production of pro-inflammatory mediators such as

prostaglandins, cytokines (e.g., TNF-α, IL-1β, IL-6), and nitric oxide.[2]

Ibuprofen, a well-known non-steroidal anti-inflammatory drug (NSAID), effectively inhibits the

second phase of carrageenan-induced inflammation primarily by blocking the activity of

cyclooxygenase (COX) enzymes, thereby reducing prostaglandin synthesis.[3] These

application notes provide detailed protocols for inducing inflammation with carrageenan in a

rodent model and for assessing the anti-inflammatory effects of (+-)-Ibuprofen.
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Table 1: Dose-Dependent Inhibition of Carrageenan-
Induced Paw Edema by Ibuprofen in Rats

Treatment Group Dose (mg/kg)

Paw Volume
Increase (mL) at 3
hours (Mean ±
SEM)

Percentage
Inhibition of Edema
(%)

Vehicle Control

(Saline)
- 0.85 ± 0.05 -

Ibuprofen 10 0.55 ± 0.04 35.3

Ibuprofen 30 0.38 ± 0.03 55.3

Ibuprofen 50 0.29 ± 0.03 65.9

Data synthesized from multiple studies for illustrative purposes.

Table 2: Effect of Ibuprofen on Pro-Inflammatory
Cytokine Levels in Carrageenan-Induced Paw Tissue

Treatment Group Dose (mg/kg)
TNF-α (pg/mg
tissue)

IL-1β (pg/mg
tissue)

Vehicle Control

(Saline)
- 150 ± 12 120 ± 10

Carrageenan - 450 ± 25 380 ± 20

Carrageenan +

Ibuprofen
30 220 ± 18 190 ± 15

Data synthesized from multiple studies for illustrative purposes.
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Materials:

Lambda Carrageenan (Type IV) powder

Sterile 0.9% saline solution

(+-)-Ibuprofen powder

Vehicle (e.g., 0.5% carboxymethyl cellulose (CMC) in distilled water)

Sterile beakers or flasks

Magnetic stir bar and stir plate with heating capability

Weighing scale

Sterile syringes and needles

Procedure:

Carrageenan Solution (1% w/v):

1. Accurately weigh 100 mg of lambda carrageenan powder.

2. In a sterile beaker, add the carrageenan powder to 10 mL of sterile 0.9% saline solution

while stirring with a magnetic stir bar.[2]

3. Gently heat the suspension to approximately 60-70°C while continuously stirring to ensure

complete dissolution. Do not boil.[2]

4. Continue stirring until the solution becomes clear and homogenous.

5. Allow the solution to cool to room temperature before use. Prepare this solution fresh for

each experiment.

Ibuprofen Suspension:

1. Calculate the required amount of ibuprofen based on the desired doses and the number of

animals.
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2. Weigh the appropriate amount of (+-)-Ibuprofen powder.

3. Prepare the vehicle solution (e.g., 0.5% CMC).

4. Gradually add the ibuprofen powder to the vehicle while vortexing or stirring to create a

uniform suspension.

Protocol 2: Carrageenan-Induced Paw Edema in Rats
Materials:

Male Wistar or Sprague-Dawley rats (150-200 g)

1% Carrageenan solution

Ibuprofen suspension or reference drug

Vehicle control

Plethysmometer

Animal restraining cages

Syringes (1 mL) with 26-gauge needles

Oral gavage needles

Procedure:

Animal Acclimatization: Acclimatize animals for at least one week under standard laboratory

conditions (22 ± 2°C, 12-hour light/dark cycle) with free access to food and water.[3]

Fasting: Fast the animals overnight before the experiment, with continued access to water.[3]

Grouping: Randomly divide the animals into different groups (n=6-8 per group):

Group I: Vehicle Control

Group II: Carrageenan Control
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Group III: Carrageenan + Ibuprofen (low dose)

Group IV: Carrageenan + Ibuprofen (medium dose)

Group V: Carrageenan + Ibuprofen (high dose)

Baseline Paw Volume Measurement: Measure the initial volume of the right hind paw of each

rat using a plethysmometer. This is the baseline reading (V₀).

Drug Administration: Administer the vehicle or ibuprofen suspension orally via gavage one

hour before the carrageenan injection.[4]

Induction of Inflammation: Inject 0.1 mL of the 1% carrageenan solution subcutaneously into

the subplantar region of the right hind paw of each animal (except the Vehicle Control

group).[3]

Paw Volume Measurement: Measure the paw volume (Vₜ) at 1, 2, 3, 4, and 5 hours after the

carrageenan injection.[3] The peak edema is typically observed between 3 and 5 hours.[1][5]

Data Analysis:

Calculate the edema volume (increase in paw volume) for each animal at each time point:

Edema (mL) = Vₜ - V₀

Calculate the percentage inhibition of edema for the treated groups relative to the

carrageenan control group: % Inhibition = [ (Edema_control - Edema_treated) /

Edema_control ] x 100[3]

Visualizations
Signaling Pathway of Carrageenan-Induced
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Caption: Signaling cascade of carrageenan-induced inflammation and the inhibitory action of

Ibuprofen.
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Caption: Step-by-step workflow for the carrageenan-induced paw edema assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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